Cas no 2033041-71-1 (ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2033041-71-1
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6594706
• PubChem ID: 122650725
• Update Time: 2025-05-20

ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2033041-71-1
• ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate
• EN300-746007
• SCHEMBL18183857

• Inchi： 1S/C10H12N4O2/c1-3-16-10(15)8-6-7(12-13-8)9-11-4-5-14(9)2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： PTMVDVMZBHPDFU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2=NC=CN2C)=NN1)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Additional information on ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate

Research Brief on Ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2033041-71-1)

Ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate (CAS: 2033041-71-1) is a heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, making it a subject of significant scientific interest.

The synthesis of ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for subsequent pharmacological studies. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring reliable data for further investigations.

In vitro studies have demonstrated that this compound exhibits notable inhibitory effects on specific enzymes and receptors implicated in inflammatory and neoplastic pathways. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2) and certain kinases, suggesting its potential as a lead compound for developing novel anti-inflammatory and anticancer agents. Additionally, preliminary cytotoxicity assays indicate selective activity against cancer cell lines, with minimal effects on normal cells, highlighting its therapeutic window.

Recent advancements in molecular docking and computational modeling have provided insights into the compound's binding interactions with target proteins. These studies reveal that the imidazole and pyrazole moieties play crucial roles in forming hydrogen bonds and hydrophobic interactions, which are essential for its biological activity. Such findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Future research directions may include the development of prodrugs or nanoformulations to improve the compound's delivery and efficacy.

In conclusion, ethyl 5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazole-3-carboxylate represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for its eventual application in drug development. This compound exemplifies the intersection of chemical synthesis and biological evaluation, underscoring the importance of interdisciplinary approaches in modern medicinal chemistry.